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Compound of Interest

Compound Name: Versalide

Cat. No.: B1219986 Get Quote

A comprehensive review of scientific literature and publicly available data reveals no evidence

to support the use of Versalide (Acetyl hexamethyl tetralin) in energy storage applications.

Extensive searches for its electrochemical properties or any related use in batteries,

supercapacitors, or other energy storage devices have yielded no relevant results. The primary

and well-documented application of Versalide is as a synthetic polycyclic musk, a common

fragrance ingredient in a wide array of consumer products.

Versalide, also known by its IUPAC name 1-(5,6,7,8-Tetrahydro-3,5,5,6,8,8-hexamethyl-2-

naphthalenyl)ethanone, is valued in the fragrance industry for its persistent, warm, and sweet

musk-like scent.[1] It is frequently incorporated into perfumes, soaps, lotions, detergents, and

other personal care and cleaning products.[2][3][4]

The existing body of scientific research on Versalide and other synthetic musks is

predominantly focused on their environmental presence, bioaccumulation, and potential

toxicological effects.[4][5] Studies have investigated their impact on biological systems,

including their potential as endocrine disruptors.[2][4] However, this research does not intersect

with the field of materials science or electrochemistry for energy storage.

Due to the complete absence of data regarding the electrochemical behavior, conductivity, ion

storage capacity, or any other relevant characteristic of Versalide for energy storage, it is not

possible to provide the requested application notes, experimental protocols, or data

visualizations. The fundamental premise of the topic is not supported by current scientific
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knowledge. Therefore, any attempt to create such documents would be purely speculative and

without a factual basis.

For researchers and scientists interested in novel materials for energy storage, the focus

remains on compounds and materials that exhibit promising electrochemical properties, such

as high conductivity, redox activity, and structural stability. These typically include metal oxides,

carbon-based materials, conductive polymers, and various inorganic compounds. There is

currently no indication that synthetic musks like Versalide possess any of these requisite

properties for energy storage applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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